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Compound of Interest

Compound Name: 2,5-Dimethyl-2-hexanol

Cat. No.: B1294443

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling protocols for 2,5-Dimethyl-2-
hexanol, a tertiary alcohol utilized in various chemical syntheses. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and minimizing risks associated
with the use of this flammable and potentially hazardous chemical. This document summarizes
key quantitative data, outlines emergency procedures, and provides detailed experimental
context for safety assessments.

Core Safety and Physical Properties

2,5-Dimethyl-2-hexanol is a flammable liquid and vapor that requires careful handling to
prevent ignition.[1] It is harmful if swallowed and can cause skin and serious eye irritation.[2][3]
The following tables summarize the critical safety and physical data for 2,5-Dimethyl-2-
hexanol.

Table 1: Physical and Chemical Properties of 2,5-Dimethyl-2-hexanol
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Property Value Source

Molecular Formula C8H180 [2][4]1[5][6]

Molecular Weight 130.23 g/mol [2][41[6]

Appearance Clear, colorless liquid [41[5]

Boiling Point 143 °C [7]

Melting Point -57 °C (lit.) [2]

Flash Point 52 °C (lit.) [2]

Density 0.8198 g/cm?3 [5]
Soluble in polar solvents like

Solubility water and also in non-polar [4][5]
solvents.[4][5]

Table 2: Toxicological Data
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Hazard

Classification

Precautionary
Source
Statement

Acute Oral Toxicity

Harmful if swallowed

(Category 4)

H302: Harmful if

swallowed. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF [2][3]
SWALLOWED: Call a
POISON

CENTER/doctor if you

feel unwell. P330:

Rinse mouth.

Skin

Corrosion/Irritation

Causes skin irritation

(Category 2)

H315: Causes skin
irritation. P280: Wear
protective gloves.
P302+P352: IF ON
SKIN: Wash with
plenty of water.
P332+P313: If skin
irritation occurs: Get 21E3]
medical
advice/attention.
P362+P364: Take off
contaminated clothing
and wash it before

reuse.

Serious Eye

Damage/Irritation

Causes serious eye
damage (Category 1)

H318: Causes serious  [2][3]
eye damage. P280:

Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.
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Remove contact
lenses, if present and
easy to do. Continue
rinsing. P310:
Immediately call a
POISON
CENTER/doctor.

Specific Target Organ
Toxicity (Single

Exposure)

May cause respiratory

irritation (Category 3)

H335: May cause
respiratory irritation.
P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P271: Use
only outdoors or in a
well-ventilated area.
P304+P340: IF [2][3]
INHALED: Remove
person to fresh air and
keep comfortable for
breathing. P312: Call
a POISON
CENTER/doctor if you

feel unwell.

Table 3: Fire and Explosion Hazard Data
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Hazard Classification

Precautionary
Source
Statement

A bilit Flammable liquid and
ammabili
4 vapor (Category 3)

H226: Flammable
liquid and vapor.
P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P233: Keep
container tightly [1]
closed. P240: Ground
and bond container
and receiving
equipment. P242: Use
non-sparking tools.
P243: Take action to
prevent static

discharges.

Use water spray,

Suitable Extinguishing  alcohol-resistant

[2]

Media foam, dry chemical or
carbon dioxide.
Wear self-contained
Fire-fighting breathing apparatus 2]
Procedures for firefighting if

necessary.

Experimental Protocols for Safety Assessment

While specific experimental data for 2,5-Dimethyl-2-hexanol from individual studies are not

detailed in the provided safety data sheets, the hazard classifications are based on

standardized testing protocols. For drug development and research applications requiring in-

house verification or further investigation, the following standard methodologies are

recommended:
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» Flash Point Determination: The flash point of a volatile material is the lowest temperature at
which its vapors will ignite in air when given an ignition source. Standard methods for
determining the flash point of flammable liquids include the Tag Closed Cup Tester (ASTM
D56) for liquids with a flash point below 93°C and the Pensky-Martens Closed Cup Tester
(ASTM D93) for a wider range of liquids. The choice of method depends on the expected
flash point and the viscosity of the substance.

e Acute Oral Toxicity (LD50): The median lethal dose (LD50) is a measure of the lethal dose of
a toxin, radiation, or pathogen. The value of LD50 for a substance is the dose required to kill
half the members of a tested population after a specified test duration. The OECD Guideline
423 (Acute Oral Toxicity - Acute Toxic Class Method) is a commonly used protocol that uses
a stepwise procedure with a small number of animals per step to classify the substance into
one of five toxicity classes.

» Skin Irritation/Corrosion: To assess the potential of a substance to cause skin irritation or
corrosion, the OECD Guideline 404 (Acute Dermal Irritation/Corrosion) is employed. This
method involves the application of the test substance to the skin of experimental animals
(typically rabbits) and observing the effects over a period of time. In vitro methods, such as
those using reconstructed human epidermis models, are also increasingly used as
alternatives to animal testing.

» Eye Irritation/Corrosion: The potential for a chemical to cause serious eye damage or
irritation is typically assessed using the OECD Guideline 405 (Acute Eye
Irritation/Corrosion). This test, often referred to as the Draize test, involves applying the test
substance to the eye of an experimental animal and observing the effects on the cornea, iris,
and conjunctiva. As with skin irritation testing, in vitro alternatives are becoming more
prevalent.

Handling and Storage Procedures

Proper handling and storage are paramount to preventing accidents and ensuring the safety of
laboratory personnel.

Handling:

e Avoid contact with skin and eyes.[2]
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» Avoid inhalation of vapor or mist.[2]

e Use only in a well-ventilated area.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

e Use non-sparking tools and take precautionary measures against static discharges.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][2]

Storage:

» Store in a cool, well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]

o Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical. The following workflows
outline the necessary steps for handling spills and exposures.

Spill Response Workflow

A chemical spill should be handled promptly and safely. The following diagram illustrates the
logical steps for responding to a 2,5-Dimethyl-2-hexanol spill.
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Workflow for 2,5-Dimethyl-2-hexanol Spill Response

Initial Actions

Spill Occurs

\

Alert personnel in the immediate area

\

Evacuate the area if the spill is large or vapors are significant

Assessment‘% Preparation

Assess the spill size and potential hazards

A

Don appropriate PPE (gloves, goggles, lab coat)

Containmer‘w} & Cleanup

Contain the spill with absorbent materials (e.g., spill pads)

A

Absorb the spilled liquid

\

Collect absorbed material into a sealed, labeled container

Final Steps
\

Decontaminate the spill area with soap and water

\

Dispose of waste as hazardous material

\

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2,5-Dimethyl-2-hexanol spill.
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First-Aid Procedures

Immediate first aid can significantly reduce the severity of injuries resulting from chemical
exposure. The following diagram outlines the appropriate first-aid measures for different routes

of exposure to 2,5-Dimethyl-2-hexanol.

First-Aid Procedures for 2,5-Dimethyl-2-hexanol Exposure

Route of Exposure

Inhalation

Ingestion ‘

Eye Contact

} Skin Contact

Eye Contact Response # Inhalation Response Ingestion Response

Skin Contact Response

Immediately rinse eyes with plenty of water for at least 15 minutes, lifing eyelids

Immediately remove contaminated clothing

emove contact lenses, i

Wash skin with plenty of soap and water for at least 15 minutes ‘

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 2,5-Dimethyl-2-hexanol.
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Disposal Considerations

Waste generated from the use of 2,5-Dimethyl-2-hexanol, including contaminated absorbent
materials from spills, must be disposed of as hazardous waste.[1][8] Containers should be
tightly sealed, properly labeled, and disposed of in accordance with local, state, and federal
regulations.[8] Do not dispose of this chemical into the environment.[1]

By adhering to the information and procedures outlined in this guide, researchers, scientists,
and drug development professionals can safely handle 2,5-Dimethyl-2-hexanol and mitigate
the risks associated with its use. Always consult the most recent Safety Data Sheet (SDS) for
the specific product in use before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of 2,5-Dimethyl-2-
hexanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294443#2-5-dimethyl-2-hexanol-safety-and-
handling-precautions]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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